Cas no 51333-75-6 (2-(methylthio)phenyl isothiocyanate)

2-(methylthio)phenyl isothiocyanate structure
51333-75-6 structure
Product Name:2-(methylthio)phenyl isothiocyanate
CAS No:51333-75-6
MF:C8H7NS2
MW:181.27787899971
MDL:MFCD00041061
CID:89636
PubChem ID:142840
Update Time:2025-04-18

2-(methylthio)phenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-(methylthio)phenyl isothiocyanate
    • 1-isothiocyanato-2-methylsulfanylbenzene
    • 2-(methylthio)-phenyl-isothiocyanate
    • 1-Isothiocyanato-2-(methylsulfanyl)benzene #
    • SCHEMBL1457530
    • DTXSID50199332
    • MFCD00041061
    • AKOS006222731
    • 51333-75-6
    • 1-Isothiocyanato-2-(methylsulfanyl)benzene
    • 2-(Methylthio)phenyl isothiocyanate, 97%
    • (1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-ylboronicacid
    • A828539
    • 1-isothiocyanato-2-methylsulfanyl-benzene
    • FT-0608868
    • BS-22767
    • 1-isothiocyanato-2-(methylthio)benzene
    • BP-10416
    • 2-(METHYLTHIO)PHENylisoTHIOCYANATE
    • DTXCID80121823
    • DB-019525
    • G86140
    • MDL: MFCD00041061
    • Inchi: 1S/C8H7NS2/c1-11-8-5-3-2-4-7(8)9-6-10/h2-5H,1H3
    • InChI Key: SIODOISHDGRELW-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1N=C=S
    • BRN: 3243502

Computed Properties

  • Exact Mass: 181.00200
  • Monoisotopic Mass: 181.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 69.8A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.227 g/mL at 25 °C(lit.)
  • Boiling Point: 149-150 °C10 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.695(lit.)
  • PSA: 69.75000
  • LogP: 3.14280
  • Sensitiveness: Moisture Sensitive
  • Solubility: Hydrolyzable

2-(methylthio)phenyl isothiocyanate Security Information

  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • HazardClass:6.1
  • PackingGroup:II
  • Safety Term:6.1
  • Packing Group:II
  • Risk Phrases:R20/21/22; R36/37/38
  • Packing Group:II
  • Hazard Level:6.1

2-(methylthio)phenyl isothiocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(methylthio)phenyl isothiocyanate Pricemore >>

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